Lipophilicity Differentiation vs. Cyclopropylmethyl Analog
The target compound exhibits a computed XLogP3-AA of -0.27, which is 0.39 log units higher (more lipophilic) than the closest structural comparator 2-((cyclopropylmethyl)amino)propane-1,3-diol (CAS 1465590-81-1, LogP -0.66) [1]. This difference arises from the additional methyl substituent on the α-carbon of the N-alkyl chain (1-cyclopropylethyl vs. cyclopropylmethyl), which adds 14 Da of molecular mass and reduces the compound's aqueous affinity. The methyl branch also introduces a chiral center absent in the cyclopropylmethyl analog, creating stereochemical differentiation potential [1].
| Evidence Dimension | Computed partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = -0.27 |
| Comparator Or Baseline | 2-((Cyclopropylmethyl)amino)propane-1,3-diol: XLogP3-AA = -0.66 |
| Quantified Difference | ΔLogP = +0.39 log units (target is ~2.5-fold more lipophilic by partition coefficient ratio) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release) for both compounds [1] |
Why This Matters
A LogP difference of 0.39 units translates into measurably distinct membrane partitioning behavior; for aminopropanediol-based drug candidates, even small LogP shifts correlate with altered oral absorption, blood-brain barrier penetration, and intracellular target access [2].
- [1] PubChem Compound Summary CID 65315614, 2-[(1-Cyclopropylethyl)amino]propane-1,3-diol. Computed properties: XLogP3-AA = -0.27. National Center for Biotechnology Information. View Source
- [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. J Med Chem. 2000;43(15):2946-2961. Table 2 and Discussion: SAR of lipophilic side chain on immunosuppressive potency in rat skin allograft and lymphocyte-decreasing assays. View Source
